2-Thia-5-azabicyclo[2.2.1]heptan-5-yl(2-methylthiazol-4-yl)methanone

• IUPAC Name: (2-methyl-1,3-thiazol-4-yl)-(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)methanone
• InChI: InChI=1S/C10H12N2OS2/c1-6-11-9(5-14-6)10(13)12-3-8-2-7(12)4-15-8/h5,7-8H,2-4H2,1H3
• InChI Key: KOZPQQYBSOTBKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C(=O)N2CC3CC2CS3
• Molecular Formula: C10H12N2OS2
• Molecular Weight: 240.3 g/mol

Description

2-Thia-5-azabicyclo[2.2.1]heptan-5-yl(2-methylthiazol-4-yl)methanone, also known as TBCM-T, is a compound that has been extensively studied for its potential applications in scientific research. This molecule is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids in the body. The inhibition of FAAH by TBCM-T leads to an increase in the levels of endocannabinoids, which can have a variety of effects on the body.

Scientific Research Applications

• Synthesis of Thiazole Analogs : Katsuura and Mitsuhashi (1983) described the synthesis of certain thiazole analogs, which could have implications in the development of new compounds with potential medicinal properties (Katsuura & Mitsuhashi, 1983).

• Degradation Studies in Aqueous Solutions : Marunaka et al. (1988) investigated the degradation of a β-lactamase inhibitor in various solutions, which provides insights into the stability and potential applications of similar compounds in pharmacology (Marunaka et al., 1988).

• Methodology for Synthesis of Bicyclic β-Lactams : Mollet, D’hooghe, and Kimpe (2012) demonstrated a method for synthesizing bicyclic β-lactams, which are important in the development of antibiotics and other therapeutic agents (Mollet, D’hooghe, & Kimpe, 2012).

• Discovery of Potent Inhibitors : Véniant et al. (2010) reported the discovery of potent inhibitors that could be beneficial in treating certain metabolic disorders (Véniant et al., 2010).

• Determination in Pharmaceutical Preparations : Tsukamoto and Ushio (1994) developed a method for determining certain compounds in pharmaceutical preparations, which is crucial for quality control and drug development (Tsukamoto & Ushio, 1994).

• Degradation in Solid State : Matsushima et al. (1988) studied the thermal degradation of a β-lactamase inhibitor, providing important data for the stability and storage of pharmaceuticals (Matsushima et al., 1988).

• Development of Bicyclic Proline Analogues : Radchenko et al. (2009) reported on the synthesis of bicyclic proline analogues, which have potential applications in peptide design and drug development (Radchenko et al., 2009).

• Research on Selectfluor and Deoxo-Fluor-Mediated Rearrangements : Krow et al. (2004) conducted research on novel rearrangements mediated by selectfluor and deoxo-fluor, which are important in organic synthesis (Krow et al., 2004).